5-(allylamino)-2-[(3-chlorophenoxy)methyl]-1,3-oxazole-4-carbonitrile

• IUPAC Name: 2-[(3-chlorophenoxy)methyl]-5-(prop-2-enylamino)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C14H12ClN3O2/c1-2-6-17-14-12(8-16)18-13(20-14)9-19-11-5-3-4-10(15)7-11/h2-5,7,17H,1,6,9H2
• InChI Key: DHLPMUPHNHRZTK-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC1=C(N=C(O1)COC2=CC(=CC=C2)Cl)C#N
• Molecular Formula: C14H12ClN3O2
• Molecular Weight: 289.71 g/mol

Description

5-(allylamino)-2-[(3-chlorophenoxy)methyl]-1,3-oxazole-4-carbonitrile is a chemical compound with potential applications in scientific research. It is a heterocyclic compound with a complex molecular structure that has attracted the attention of researchers due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 5-(allylamino)-2-[(3-chlorophenoxy)methyl]-1,3-oxazole-4-carbonitrile is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. The compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. It has also been shown to inhibit the activity of certain kinases, which play a role in cell signaling and proliferation.
Biochemical and Physiological Effects:
5-(allylamino)-2-[(3-chlorophenoxy)methyl]-1,3-oxazole-4-carbonitrile has been shown to have several biochemical and physiological effects. In animal models, the compound has been shown to reduce inflammation and pain, inhibit tumor growth, and improve cognitive function. It has also been shown to have antioxidant properties, which may be beneficial in preventing oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(allylamino)-2-[(3-chlorophenoxy)methyl]-1,3-oxazole-4-carbonitrile in lab experiments is its potential therapeutic properties. The compound has been shown to exhibit cytotoxic activity against cancer cells and anti-inflammatory effects in animal models. However, there are also limitations to its use in lab experiments. The complex molecular structure of the compound makes it difficult to synthesize and purify, and its potential toxicity may limit its use in certain experiments.

Future Directions

There are several future directions for research on 5-(allylamino)-2-[(3-chlorophenoxy)methyl]-1,3-oxazole-4-carbonitrile. One direction is to further investigate its potential as a therapeutic agent for cancer and inflammation. Another direction is to explore its potential in treating neurodegenerative disorders, such as Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of the compound and to identify any potential side effects or toxicity.

Scientific Research Applications

5-(allylamino)-2-[(3-chlorophenoxy)methyl]-1,3-oxazole-4-carbonitrile has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied for its potential as a therapeutic agent for various diseases, including cancer, inflammation, and neurodegenerative disorders. The compound has been shown to exhibit cytotoxic activity against cancer cells and anti-inflammatory effects in animal models.